Cas no 80373-86-0 (5Beta-Cholane)

• Product Name: 5Beta-Cholane
• CAS No: 80373-86-0
• MF: C₂₄H₄₂
• MW: 330.590287685394
• CID: 985536
• PubChem ID: 6857459
• Update Time: 2025-10-29

5Beta-Cholane Chemical and Physical Properties

Names and Identifiers

• 5beta(h)-cholane
• (8R,9S,10S,13R,14S,17R)-10,13-dimethyl-17-[(2R)-pentan-2-yl]-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene
• 5ß(H)-CHOLANE
• 5β-Cholane
• 5ß(H)-Cholane100µg
• (5β)-Cholane (ACI)
• 5β-Cholane (6CI, 7CI)
• 5Beta-Cholane

• Inchi： 1S/C24H42/c1-5-8-17(2)20-12-13-21-19-11-10-18-9-6-7-15-23(18,3)22(19)14-16-24(20,21)4/h17-22H,5-16H2,1-4H3/t17-,18+,19+,20-,21+,22+,23+,24-/m1/s1
• InChI Key： QSHQKIURKJITMZ-OBUPQJQESA-N
• SMILES： C[C@@]12[C@@H]([C@H](C)CCC)CC[C@H]1[C@@H]1CC[C@@H]3CCCC[C@]3(C)[C@H]1CC2

Computed Properties

• Exact Mass: 330.32900
• Monoisotopic Mass: 330.328651340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 7.47160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives

Additional information on 5Beta-Cholane

5Beta-Cholane (CAS No. 80373-86-0): An Overview of Its Structure, Properties, and Applications in Biomedical Research

5Beta-Cholane, with the chemical abstracts service (CAS) number 80373-86-0, is a steroidal compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is a derivative of cholic acid, a bile acid that plays a crucial role in the digestion and absorption of fats. The unique structure and properties of 5Beta-Cholane make it an important molecule in various biomedical applications, including drug development and therapeutic interventions.

The molecular formula of 5Beta-Cholane is C₂₄H₄₀O₅, and its molecular weight is approximately 392.57 g/mol. The compound features a four-ring structure typical of steroids, with specific functional groups that contribute to its biological activity. The presence of hydroxyl groups at specific positions on the steroid backbone allows for a range of chemical modifications, making 5Beta-Cholane a versatile starting material for the synthesis of various bioactive compounds.

In recent years, the study of 5Beta-Cholane has been enriched by advances in analytical techniques and computational methods. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the structural characteristics of this compound. These techniques have also facilitated the identification and characterization of natural sources of 5Beta-Cholane, such as certain plant extracts and animal tissues.

The biological significance of 5Beta-Cholane is multifaceted. In the context of bile acid metabolism, it serves as an intermediate in the biosynthesis pathway of bile acids. Bile acids are essential for maintaining cholesterol homeostasis and are involved in various physiological processes, including lipid metabolism, glucose homeostasis, and energy expenditure. Research has shown that alterations in bile acid levels can contribute to metabolic disorders such as obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).

Beyond its role in bile acid metabolism, 5Beta-Cholane has been explored for its potential therapeutic applications. Studies have demonstrated that derivatives of 5Beta-Cholane exhibit anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Additionally, some derivatives have shown potential as antiviral agents against certain viruses, including hepatitis C virus (HCV) and human immunodeficiency virus (HIV).

In the realm of drug discovery, 5Beta-Cholane has been used as a scaffold for the design and synthesis of novel compounds with improved pharmacological profiles. For example, researchers have developed derivatives with enhanced solubility and bioavailability, which are critical factors for effective drug delivery. These derivatives have been tested in preclinical studies to evaluate their efficacy and safety profiles.

The use of 5Beta-Cholane in clinical trials has also been reported. One notable study investigated the efficacy of a 5Beta-Cholane-based compound in reducing inflammation in patients with IBD. The results showed a significant reduction in inflammatory markers and an improvement in clinical symptoms, suggesting that this compound could be a valuable addition to existing treatment options.

In conclusion, 5Beta-Cholane (CAS No. 80373-86-0) is a steroidal compound with a rich array of biological activities and potential therapeutic applications. Its unique structural features make it an attractive starting material for the synthesis of bioactive derivatives. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic strategies for various diseases.